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Compound of Interest

Compound Name: HS-Peg24-CH2CH2cooh

Cat. No.: B12422162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Thiol-

PEG24-acid (HS-(CH2CH2O)24-COOH), a heterobifunctional linker widely utilized in

bioconjugation, drug delivery, and nanoparticle functionalization. Due to the absence of a

publicly available, specific Safety Data Sheet (SDS) for Thiol-PEG24-acid, this document

synthesizes information from SDSs of structurally similar compounds, including multi-arm Thiol

PEG Carboxyl and other PEG derivatives. All personnel handling this reagent should be trained

in standard laboratory safety procedures.

Hazard Identification and Classification
Thiol-PEG24-acid is generally considered to be of low toxicity, a characteristic of polyethylene

glycol (PEG) compounds. However, as with any chemical reagent, it is essential to handle it

with care to minimize exposure. Based on data from similar compounds, the primary hazards

are minimal.

Emergency Overview: As part of good industrial and personal hygiene and safety procedures,

avoid all unnecessary exposure to the chemical substance and ensure prompt removal from

skin, eyes, and clothing.[1]

Inhalation: No adverse health effects are expected from inhalation under normal laboratory

conditions. It may act as a mechanical irritant.[1]
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Ingestion: Large doses may cause gastrointestinal upset.[1]

Skin Contact: No adverse effects are expected.[1]

Eye Contact: May cause mild irritation. Direct contact should be avoided.

It is important to note that while polyethylene glycol itself has low toxicity, the thiol group can be

reactive.

Quantitative Data Summary
Quantitative toxicological data for Thiol-PEG24-acid is not readily available. The following table

summarizes data for various polyethylene glycol (PEG) compounds to provide a general

understanding of their low acute toxicity.

Compound/Parameter Oral LD50 (Rat)

PEG 200 28 g/kg

PEG 300 27.5 g/kg

PEG 400 30.2 g/kg

PEG 600 30 g/kg

PEG 1000 32 g/kg

PEG 4000 50 g/kg

PEG 6000 > 50 g/kg

PEG 20000 31.6 g/kg

Data sourced from the Safety Data Sheet for Multi-arm Polyethylene Glycol Derivative, JenKem

Technology.[1]

First-Aid Measures
Standard first-aid procedures should be followed in case of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://jenkemusa.com/wp-content/uploads/2014/12/MSDS_A-HSPEGCOOH_01.pdf
https://jenkemusa.com/wp-content/uploads/2014/12/MSDS_A-HSPEGCOOH_01.pdf
https://jenkemusa.com/wp-content/uploads/2014/12/MSDS_A-HSPEGCOOH_01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: If any respiratory irritation occurs, move the individual to fresh air. If symptoms

persist, seek medical attention.

Ingestion: If large amounts are swallowed, give water to drink and get medical advice. Do not

induce vomiting.

Skin Contact: In case of contact, immediately flush skin with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: In case of contact, flush eyes with plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Thiol-PEG24-acid and

ensure laboratory safety.

Handling
Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and a lab coat.

Work in a well-ventilated area, preferably in a fume hood.

Avoid creating dust or aerosols.

Minimize air exposure. It is recommended to handle the product under an inert gas like

argon or nitrogen.

Equilibrate the reagent vial to room temperature before opening to prevent moisture

condensation.

Storage
Store in a tightly closed container, preferably under an inert atmosphere (nitrogen or argon).

For long-term storage, it is recommended to store at -20°C in a dry, dark place.

Thiol-containing PEGs are sensitive to light and oxidation.
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After use, the container should be backfilled with an inert gas before sealing.

Accidental Release Measures
In the event of a spill, follow these procedures:

Ventilate the area.

Wear appropriate PPE.

For solid spills: Clean up spills in a manner that does not disperse dust into the air. Moisten

with water to reduce airborne dust. Use non-sparking tools.

For liquid spills: Absorb with an inert material (e.g., vermiculite, dry sand) and place in a

chemical waste container.

Do not flush to sewer.

Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols & Workflows
Reagent Preparation Workflow
The following diagram illustrates a typical workflow for preparing a stock solution of Thiol-

PEG24-acid.
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Reagent Preparation

Start: Equilibrate Vial

Open Vial in Inert Atmosphere

To room temp

Weigh Desired Amount

Dissolve in Anhydrous Solvent (e.g., DMSO, DMF)

Store Stock Solution at -20°C under Inert Gas

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Thiol-PEG24-acid stock solution.

General Handling Safety Protocol
This diagram outlines the logical flow of safety precautions when working with Thiol-PEG24-

acid.
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General Handling Safety

Begin Work

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Handle with Care
(Avoid dust/aerosols)

Spill Occurs

No Spill

No

Follow Spill Cleanup Protocol

Yes

Store Properly
(-20°C, Inert Gas, Dark)

Dispose of Waste Correctly

End Work

Click to download full resolution via product page

Caption: Safety protocol flowchart for handling Thiol-PEG24-acid.
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Stability and Reactivity
Stability: Stable under ordinary conditions of use and storage.

Incompatibilities: Incompatible with strong oxidizing agents, strong bases, and strong acids.

Hazardous Decomposition Products: Carbon dioxide and carbon monoxide may form when

heated to decomposition.

Hazardous Polymerization: Will not occur.

The thiol group is reactive towards maleimides and other thiol-reactive moieties, while the

carboxylic acid group can be activated to react with primary amines.

Disposal Considerations
Dispose of unused reagents and waste in accordance with all applicable local, state, and

federal regulations. Do not dispose of down the drain.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet. All laboratory personnel should consult the SDS for any chemical before use and

receive proper training in laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

